The Berry curvature (BC)—a quantity encoding the geometric properties of the electronic wavefunctions in a solid—is at the heart of different Hall-like transport phenomena, including the anomalous Hall and the non-linear Hall and Nernst effects. In non-magnetic quantum materials with acentric crystalline arrangements, local concentrations of BC are generally linked to single-particle wavefunctions that are a quantum superposition of electron and hole excitations. BC-mediated effects are consequently observed in two-dimensional systems with pairs of massive Dirac cones and three-dimensional bulk crystals with quartets of Weyl cones. Here, we demonstrate that in materials equipped with orbital degrees of freedom local BC concentrations can arise even in the complete absence of hole excitations. In these solids, the crystals fields appearing in very low-symmetric structures trigger BCs characterized by hot-spots and singular pinch points. These characteristics naturally yield giant BC dipoles and large non-linear transport responses in time-reversal symmetric conditions.

Two different ferroelectric materials, Sr0.95Ba0.05TiO3 and Sr0.985Ca0.015TiO3, can be turned into polar metals with broken centrosymmetry via electron doping. Systematic substitution of Nb5+ for Ti4+ has revealed that these polar metals both commonly show a simple superconducting dome with a single convex shape. Interestingly, the superconducting transition temperature Tc is enhanced more strongly in these polar metals when compared with the nonpolar matrix Sr(Ti, Nb)O3. The maximum Tc reaches 0.75 K, which is the highest reported value among the SrTiO3-based families to date. However, the Tc enhancement is unexpectedly lower within the vicinity of the putative ferroelectric quantum critical point. The enhancement then becomes much more prominent at locations further inside the dilute carrier-density region, where the screening is less effective. These results suggest that centrosymmetry breaking, i.e., the ferroelectric nature, does not kill the superconductivity. Instead, it enhances the superconductivity directly, despite the absence of strong quantum fluctuations.

Many unusual and promising properties have been reported recently for the transition metal trichalcogenides of the type MPS3 (M = V, Mn, Fe, Ni ...), such as maintaining magnetic order to the atomically thin limit, ultra-sharp many-body excitons, metal-insulator transitions and, especially for Fe2P2S6, giant linear dichroism among others. Here we conduct a detailed investigation of the electronic structure of Fe2P2S6 using angle-resolved photoemission spectroscopy, q-dependent electron energy loss spectroscopy, optical spectroscopies and density functional theory. Fe2P2S6 is a Mott insulator with a gap of Egap ≈ 1.4 eV and zigzag antiferromagnetism below TN = 119 K. The low energy excitations are dominated by Fe 3d states. Large and sign-changing linear dichroism is observed. We provide a microscopic mechanism explaining key properties of the linear dichroism based on the correlated character of the electronic structure, thereby elucidating the nature of the spin-charge coupling in Fe2P2S6 and related materials.

Clarifying the interplay between charge-density waves (CDWs) and superconductivity is important in the kagome metal CsV3Sb5, and pressure (P) can play a crucial role. Here, we present 121/123Sb nuclear quadrupole resonance (NQR) measurements under hydrostatic pressures up to 2.43 GPa in CsV3Sb5 single crystals. We demonstrate that the CDW gradually changes from a commensurate modulation with a star-of-David (SoD) pattern to an incommensurate one with a superimposed SoD and Tri-hexagonal (TrH) pattern stacking along the c-axis. Moreover, the linewidth δν of 121/123Sb-NQR spectra increases with cooling down to TCDW, indicating the appearance of a short-range CDW order due to CDW fluctuations pinned by quenched disorders. The δν shows a Curie–Weiss temperature dependence and tends to diverge at Pc ~ 1.9 GPa, suggesting that a CDW quantum critical point (QCP) exists at Pc where Tc shows the maximum. For P > Pc, spin fluctuations are enhanced when the CDW is suppressed. Our results suggest that the maximal Tc at Pc ~ 1.9 GPa is related to the CDW QCP, and the presence of spin fluctuations prevents the Tc from a rapid decrease otherwise, after the CDW is completely suppressed.

Quantum engineering of topological superconductors and of the ensuing Majorana zero modes might hold the key for realizing topological quantum computing and topology-based devices. Magnet-superconductor hybrid (MSH) systems have proven to be experimentally versatile platforms for the creation of topological superconductivity by custom-designing the complex structure of their magnetic layer. Here, we demonstrate that higher order topological superconductivity (HOTSC) can be realized in two-dimensional MSH systems by using stacked magnetic structures. We show that the sensitivity of the HOTSC to the particular magnetic stacking opens an intriguing ability to tune the system between trivial and topological phases using atomic manipulation techniques. We propose that the realization of HOTSC in MSH systems, and in particular the existence of the characteristic Majorana corner modes, allows for the implementation of a measurement-based protocols for topological quantum computing.

Exploration of exotic transport behavior for quantum materials is of great interest and importance for revealing exotic orders to bring new physics. In this work, we report the observation of unconventional prominent planar Hall effect (PHE) and planar anisotropic magnetoresistivity (PAMR) in strange kagome metal KV3Sb5. The PHE and PAMR, which are driven by an in-plane magnetic field and display sharp difference from other Hall effects driven by an out-of-plane magnetic field or magnetization, exhibit exotic higher-order oscillations in sharp contrast to those following empirical rule only allowing two-fold symmetrical oscillations. These higher-order oscillations exhibit strong field and temperature dependence and vanish around charge density wave (CDW) transition. The unique transport properties suggest a significant interplay of the lattice, magnetic and electronic structure in KV3Sb5. This interplay can couple the hidden anisotropy and transport electrons leading to the unconventional PHE and PAMR in contrast to other materials.

Hexagonal LuFe2O4 is a promising charge order (CO) driven multiferroic material with high charge and spin-ordering temperatures. The coexisting charge and spin orders on Fe3+/Fe2+ sites result in magnetoelectric behaviors, but the coupling mechanism between the charge and spin orders remains elusive. Here, by tuning external pressure, we reveal three charge-ordered phases with suggested correlation to magnetic orders in LuFe2O4: (i) a centrosymmetric incommensurate three-dimensional CO with ferrimagnetism, (ii) a non-centrosymmetric incommensurate quasi-two-dimensional CO with ferrimagnetism, and (iii) a centrosymmetric commensurate CO with antiferromagnetism. Experimental in situ single-crystal X-ray diffraction and X-ray magnetic circular dichroism measurements combined with density functional theory calculations suggest that the charge density redistribution caused by pressure-induced compression in the frustrated double-layer [Fe2O4] cluster is responsible for the correlated spin-charge phase transitions. The pressure-enhanced effective Coulomb interactions among Fe-Fe bonds drive the frustrated (1/3, 1/3) CO to a less frustrated (1/4, 1/4) CO, which induces the ferrimagnetic to antiferromagnetic transition. Our results not only elucidate the coupling mechanism among charge, spin, and lattice degrees of freedom in LuFe2O4, but also provide a new way to tune the spin-charge orders in a highly controlled manner.

Kagome lattice materials are an important platform for highly frustrated magnetism as well as for a plethora of phenomena resulting from flat bands, Dirac cones and van Hove singularities in their electronic structures. We study the little known metallic magnet CrRhAs, which belongs to a vast family of materials that includes 3d, 4f, and 5f magnetic elements, as well as numerous nonmagnetic metals and insulators. Using noncollinear spin density functional calculations (mostly spin spirals), we extract a model magnetic Hamiltonian for CrRhAs. While it is dominated by an antiferromagnetic second nearest neighbor coupling in the kagome plane, the metallic nature of the compound leads to numerous nonzero longer range couplings and to important ring exchange terms. We analyze this Hamiltonian and find unusual ground states which are dominated by nearly isolated antiferromagnetic triangles that adopt 120∘ order either with positive or with negative vector chirality. We discuss the connection to the few known experimental facts about CrRhAs. Finally, we give a brief survey of other interesting magnetic members of this family of kagome compounds.

The static topological fractional charge (TFC) in condensed matter systems is related to the band topology and thus has potential applications in topological quantum computation. However, the experimental measurement of these TFCs in electronic systems is quite challenging. We propose an electronic transport measurement scheme in which both the charge amount and the spatial distribution of the TFC can be extracted from the differential conductance through a quantum dot coupled to the topological system being measured. For one-dimensional Su–Schrieffer–Heeger (SSH) model, both the e/2 charge of the TFC and its distribution can be verified. As for the disorder effect, it is shown that the Anderson disorder, which breaks certain symmetry related to the TFC, is significant in higher-dimensional systems while having little effect on the one-dimensional SSH chain. Nonetheless, our measurement scheme can still work well for specific higher-order topological insulator materials, for instance, the 2e/3 TFC in the breathing kagome model could be confirmed even in the presence of disorder effect. These conclusions about spatial dimension and disorder effect are quite universal, which also applies to other topological systems such as topological classic wave system.

Two-dimensional electron gas systems (2DEGs) generated at the oxide interfaces that exhibit rich physics phenomena opened up an era for oxide-based electronics, photonics, and spintronics. The recent discovery of superconductivity plus the strong spin-orbital coupling naturally existing in the 2DEGs of KTaO3 (KTO) made KTO an exciting platform for the interplay of the electronic and spin degrees of freedom to create exotic physical properties. By directly placing KTO’s 2DEGs next to another strongly-correlated oxide with nontrivial topological nodes, we reveal the anomalous effects which were induced by the topological states in the electronic transport properties of the KTO’s 2DGEs, due to the electronic reconstruction caused by the proximity effect. This adds an additional prospect to the functions of KTO heterostructures.